Cas no 1542492-71-6 (Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate)

• Product Name: Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate
• CAS No: 1542492-71-6
• MF: C₁₃H₁₆FNO₃
• MW: 253.26944732666
• CID: 5291832
• Update Time: 2025-07-19

Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate
• Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate

• Inchi： 1S/C13H16FNO3/c1-8(16)9-6-5-7-10(11(9)14)15-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,15,17)
• InChI Key： XDXFBWGDFXKODV-UHFFFAOYSA-N
• SMILES： FC1C(C(C)=O)=CC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4

Additional information on Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate

Introduction to Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate (CAS No. 1542492-71-6)

Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate, a compound with the chemical formula C₁₁H₁₃FO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its Tert-butyl group and its n-(3-acetyl-2-fluorophenyl) moiety, which contribute to its unique chemical properties and potential applications. With a CAS number of 1542492-71-6, this compound has garnered attention in recent years due to its role in the synthesis of various bioactive molecules.

The 3-acetyl-2-fluorophenyl part of the molecule is particularly noteworthy as it introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in drug molecules. This feature makes Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate a valuable intermediate in the development of novel therapeutic agents. The Tert-butyl carbamate group provides a stable backbone that can be modified further to achieve specific pharmacological effects.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and reduced susceptibility to metabolic degradation. The presence of the fluorine atom in Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate aligns with this trend, making it a promising candidate for further investigation. Researchers have been exploring its potential in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One of the most exciting applications of this compound is in the field of drug discovery. The 3-acetyl-2-fluorophenyl moiety has been shown to interact with biological targets in a way that enhances drug efficacy. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of specific enzymes involved in cancer progression. This has led to several preclinical studies aimed at evaluating their potential as therapeutic agents.

The synthesis of Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The introduction of the fluorine atom into the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the formation of the carbamate bond necessitates careful selection of reagents and catalysts to minimize side reactions.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing fluorinated aromatic compounds. Techniques such as palladium-catalyzed cross-coupling reactions have significantly improved the yield and scalability of these processes. These advancements are particularly relevant for Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate, as they allow for larger-scale production without compromising quality.

The pharmacological properties of Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate have been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory activity against several target enzymes, including kinases and proteases. These enzymes are involved in various cellular processes, making them attractive targets for drug development. The ability of this compound to modulate their activity could lead to novel treatments for diseases such as cancer and inflammation.

In addition to its therapeutic potential, Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate has also been explored for its role in material science. The unique combination of functional groups makes it a versatile building block for designing new materials with specific properties. For example, researchers have investigated its use in creating polymers with enhanced thermal stability and mechanical strength.

The future prospects for Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate are promising, with ongoing research aimed at expanding its applications. One area of focus is its use in combination therapies, where it could be paired with other drugs to achieve synergistic effects. Additionally, efforts are underway to develop more sustainable synthetic routes that minimize environmental impact while maintaining high efficiency.

In conclusion, Tert-butyl n-(3-acetyl-2-fluorophenyl)carbamate (CAS No. 1542492-71-6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting kinases and proteases involved in cancer and inflammation. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.